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Compound of Interest

1-(2-Bromoethyl)pyrrolidine-2,5-
Compound Name:
dione

cat. No.: B1282867

Essential Safety and Handling Guide for 1-(2-
Bromoethyl)pyrrolidine-2,5-dione

This guide provides comprehensive safety protocols, operational procedures, and disposal
plans for the handling of 1-(2-Bromoethyl)pyrrolidine-2,5-dione (CAS No. 55943-72-1).
Adherence to these guidelines is crucial for ensuring the safety of researchers, scientists, and
drug development professionals.

Chemical Identifier:

e IUPAC Name: 1-(2-bromoethyl)pyrrolidine-2,5-dione[1]
e CAS Number: 55943-72-1[1]

e Molecular Formula: CeHsBrNO2[1]

e Molecular Weight: 206.04 g/mol [1]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 1-(2-
Bromoethyl)pyrrolidine-2,5-dione to minimize exposure and associated risks. The following
table summarizes the required PPE for various laboratory operations.
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Protection Type

Required Equipment

Specifications and Rationale

Eye & Face Protection

Chemical safety goggles and a

face shield

Essential for preventing eye
contact which can cause
serious irritation. A face shield
provides an additional layer of

protection against splashes.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber)

Protects against skin contact,
which can cause irritation and
potential allergic reactions.
Always inspect gloves for
integrity before use and

change them frequently.

Body Protection

Laboratory coat or chemical-

resistant apron

Prevents contamination of
personal clothing and protects

the skin from accidental spills.

Respiratory Protection

Use in a well-ventilated area or
with a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator is

necessary.

This compound may cause
respiratory irritation.[2][3]
Engineering controls like a
fume hood are the primary line

of defense.

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is critical for maintaining a safe laboratory

environment.

Handling Procedures:

e Preparation:

o Ensure a calibrated and operational safety shower and eyewash station are readily

accessible.

o Verify that the chemical fume hood is functioning correctly.
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o Gather all necessary materials and equipment before starting the procedure.

o Personal Protective Equipment (PPE):

o Don all required PPE as detailed in the table above before entering the designated
handling area.

e Chemical Handling:

o

Conduct all manipulations of 1-(2-Bromoethyl)pyrrolidine-2,5-dione within a certified
chemical fume hood to minimize inhalation exposure.

o

Avoid direct contact with the skin, eyes, and clothing.[4]

[¢]

Use compatible labware (e.g., glass, PTFE) to prevent reactions.

[¢]

When transferring the substance, do so carefully to avoid generating dust or aerosols.[4]

e Post-Handling:

o Thoroughly wash hands and any potentially exposed skin with soap and water after
handling is complete.[2]

o Decontaminate the work surface and any equipment used during the procedure.

Storage Plan:

Store 1-(2-Bromoethyl)pyrrolidine-2,5-dione in a tightly closed container in a dry, cool, and
well-ventilated area.[2][5]

Keep the container away from incompatible materials, such as strong oxidizing agents.

The storage area should be clearly labeled with the appropriate hazard warnings.

It is recommended to store the container in a locked cabinet or area with restricted access.

[2]

Spill Response Workflow
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In the event of a spill, a prompt and organized response is essential to mitigate potential

hazards. The following workflow outlines the necessary steps.

Immediate Actions

Evacuate Immediate Area

:

Alert Colleagues and Supervisor

:

Assess the Spill
(Size and Nature)

PPE and C

ontainment

Don Appro

priate PPE

(Gloves, Goggles, Respirator if needed)

:

Contain

(Use absorbent pads or granules)

the Spill

Cleanup ar

id Disposal

(Work from

Carefully Clean Up Spill

outside in)

:

Package Waste in a Labeled,
Sealed Container

:

Dispose of as Hazardous Waste

Post-C
\ 4

leanup

Decontaminate the Area and Equipment

:

Report the Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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